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Compound of Interest

Compound Name: 2-Bromo-6-chlorobenzamide
CAS No.: 66073-53-8
Cat. No.: B2539856

Get Quote

. J

Product Identity:

o Compound Name: 2-Bromo-6-chlorobenzamide[1][2][3][4][5]

CAS Number: 66073-53-8[1][2][3]

Molecular Formula: C

H

BrCINOI[3]

Molecular Weight: 234.48 g/mol [2]

Physical State: Solid (typically white to off-white crystalline powder)

Part 1: Troubleshooting & FAQs

Direct solutions to common experimental failures.
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Q1: My 100 mM DMSO stock solution has formed a
precipitate after storage at -20°C. Is the compound
degraded?

Diagnosis: Likely Physical Instability, not chemical degradation. Root Cause: DMSO is highly
hygroscopic.[6] Even at -20°C, stored DMSO solutions can absorb atmospheric moisture if not
sealed hermetically. The presence of water increases the polarity of the solvent mixture,
reducing the solubility of the hydrophobic 2-Bromo-6-chlorobenzamide and causing it to
"crash out” (crystallize). Corrective Action:

o Warm: Place the vial in a 37°C water bath for 10—-15 minutes.
e Sonicate: Sonicate in an ultrasonic bath for 5—10 minutes until the solution is clear.

 Verify: Vortex vigorously. If the solution remains clear upon returning to room temperature, it
is safe to use.

e Prevention: Store future stocks in single-use aliquots to avoid repeated freeze-thaw cycles
and moisture entry.

Q2: When | dilute my DMSO stock into cell culture
media, the solution turns cloudy immediately. Why?

Diagnosis:Solvent Shock / Reprecipitation. Root Cause: 2-Bromo-6-chlorobenzamide is a
lipophilic molecule (low aqueous solubility). When a high-concentration DMSO stock (e.g., 100
mM) is introduced directly into an aqueous buffer (media), the local concentration of DMSO
drops rapidly. The compound finds itself in a highly polar environment where it is insoluble,
leading to rapid nucleation and precipitation. Corrective Action:

e Step-Down Dilution: Do not jump from 100 mM to 10 uM in one step. Create an intermediate
dilution (e.g., 100x or 1000x stock) in pure DMSO first.

o Warm Media: Pre-warm the culture media to 37°C before adding the compound.

o Dynamic Mixing: Add the DMSO stock while vortexing the media, rather than adding it to a
static solution. This disperses the compound before nuclei can form.
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Q3: What is the maximum solubility of 2-Bromo-6-
chlorobenzamide in DMSO?

Technical Insight: While specific saturation limits vary by temperature and purity, 2,6-
disubstituted benzamides generally exhibit good solubility in pure DMSO due to the disruption
of crystal lattice energy by the solvent's sulfoxide group. Guideline:

e Reliable Working Concentration: 50 mM — 100 mM is typically achievable and stable at
Room Temperature (RT).

e Risk Zone: >200 mM. At these concentrations, the solution becomes metastable and highly
sensitive to temperature drops or moisture uptake.

Part 2: Standard Operating Procedures (SOPSs)

Self-validating protocols for consistent results.

SOP 1: Preparation of a Robust 100 mM Stock Solution

Objective: Create a stock solution stable for long-term storage.
Materials:
e 2-Bromo-6-chlorobenzamide (Solid)[7]
e Anhydrous DMSO (Grade: 299.9%, stored over molecular sieves)
o Amber glass vials (borosilicate) with PTFE-lined caps
Protocol:
» Weighing: Weigh 23.45 mg of 2-Bromo-6-chlorobenzamide into a sterile amber vial.
e Solvent Addition: Add 1.0 mL of Anhydrous DMSO.
o Critical Step: Do not use DMSO that has been opened for >1 month without desiccation.

o Dissolution: Vortex for 30 seconds. If solid remains, sonicate at 40 kHz for 5 minutes.
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e Quality Check: Inspect against a light source. The solution must be completely clear and
colorless.

 Aliquoting: Immediately dispense into 50-100 pL aliquots in PCR tubes or cryovials.

e Storage: Store at -20°C (short term <1 month) or -80°C (long term >6 months).

SOP 2: Rapid Solubility Limit Test (Cloud Point Method)

Objective: Determine if a specific concentration is viable for your assay conditions.

Protocol:

Prepare a high-concentration starting stock (e.g., 200 mM) in DMSO.

Pipette 100 pL of PBS (Phosphate Buffered Saline) or Media into a clear 96-well plate.

Titrate the compound stock into the well in 0.5 pL increments.

After each addition, mix and measure Absorbance at 600 nm (OD600).

Endpoint: A sharp increase in OD600 indicates the "Cloud Point"—the concentration at which
the compound precipitates. Stay at least 2-fold below this limit for assays.

Part 3: Mechanistic Visualization
Diagram 1: The Hygroscopicity Trap

This diagram illustrates why stock solutions degrade physically over time.
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Caption: Mechanism of precipitation in stored DMSO stocks. DMSO avidly absorbs
atmospheric water, altering solvent polarity and forcing hydrophobic compounds out of solution.

Diagram 2: Recommended Dilution Workflow

A logic flow to prevent precipitation during assay preparation.
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Caption: Optimal workflow for diluting hydrophobic benzamides. Using an intermediate dilution
step mitigates the "solvent shock” that causes precipitation.

Part 4: Data Summary

Table 1: Solubility Profile & Recommendations
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Parameter Value | Status Notes

Highly insoluble; requires

Solubility in Water < 0.1 mg/mL (Estimated) ]
carrier solvent.
o High solubility in pure,
Solubility in DMSO > 25 mg/mL (> 100 mM)
anhydrous DMSO.
Less effective than DMSO; not
Solubility in Ethanol Moderate recommended for high-conc

stocks.

Moderately lipophilic; prone to
LogP (Octanol/Water) ~ 2.0 - 2.5 (Estimated) membrane binding and

precipitation.

Storage Temp (Solid) 2-8°C Keep dry and dark.
Storage Temp (Solution) -20°C or -80°C MUST be aliquoted.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Sources

e 1.1092307-76-0|3-Bromo-5-chloro-4-methylbenzamide|BLD Pharm [bldpharm.com]
e 2.66073-53-8|2-Bromo-6-chlorobenzamide|BLD Pharm [bldpharm.com]

¢ 3.66073-53-8 - Angene [angeneusa.com]

e 4. 2-Bromo-6-chlorobenzoic Acid | High Purity | RUO [benchchem.com]

¢ 5. W02012035039A1 - Azabenzothiazole compounds, compositions and methods of use -
Google Patents [patents.google.com]

e 6. ziath.com [ziath.com]
e 7. 2-Bromo-N,N-dimethylbenzenesulfonamide | 65000-13-7 [sigmaaldrich.com]
o 8. DSpace [cora.ucc.ie]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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